Cas no 1171746-61-4 (N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(methylsulfanyl)benzamide
• CAS No: 1171746-61-4
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 6603271
• PubChem ID: 136157586
• Update Time: 2025-08-04

N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(methylsulfanyl)benzamide
• IAENUUFTVYPQSV-UHFFFAOYSA-N
• AKOS024515145
• F5599-0478
• N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide
• VU0648538-1
• N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-(methylthio)benzamide
• N-(1-methyl-6-oxo-4-phenyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)-2-methylsulfanylbenzamide
• 1171746-61-4

• Inchi： 1S/C21H20N4O2S/c1-25-20-18(15(12-17(26)22-20)13-8-4-3-5-9-13)19(24-25)23-21(27)14-10-6-7-11-16(14)28-2/h3-11,15,24H,12H2,1-2H3,(H,23,27)
• InChI Key： FQVGIZCUHGNJKN-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C3=CC=CC=C3)CC(=O)N=C2N(C)N1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}-2-(methylsulfanyl)benzamide

Introduction to N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide (CAS No. 1171746-61-4)

N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide (CAS No. 1171746-61-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines and has been extensively studied for its pharmacological properties, particularly in the context of cancer and inflammatory diseases.

The chemical structure of N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide is characterized by a pyrazolopyridine core with a phenyl substituent and a methylsulfanyl group attached to a benzamide moiety. This unique structural arrangement confers the compound with specific biological activities that make it a promising candidate for drug development.

Recent studies have highlighted the potential of N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide as an inhibitor of specific kinases involved in various signaling pathways. For instance, it has been shown to effectively inhibit the activity of Aurora kinases, which are key regulators of mitosis and cell division. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a potential therapeutic agent for treating various types of cancer.

In addition to its anti-cancer properties, N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide has also demonstrated anti-inflammatory effects. Research has shown that it can modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in the inflammatory response. By inhibiting NF-kB activation, this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation.

The pharmacokinetic properties of N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide have been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties suggest that it can be effectively administered orally and may have a sustained therapeutic effect.

To further validate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of N-{1-methyl-6-oxo-4-phenyl-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}-2-(methylsulfanyl)benzamide in human subjects. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain cancers and inflammatory conditions.

The development of N-{1-methyl-6-oxo-4 phenyl 1 H 4 H 5 H 6 H 7 H pyrazolo [3 4 b] pyridin 3 yl} 2 (methylsulfanyl) benzamide as a therapeutic agent is part of a broader effort to identify and develop novel small molecules with high specificity and low toxicity. The unique structure and biological activities of this compound make it an attractive candidate for further research and development in the pharmaceutical industry.

In conclusion, N-{1-methyl 6 oxo 4 phenyl 1 H 4 H 5 H 6 H 7 H pyrazolo [3 4 b] pyridin 3 yl} 2 (methylsulfanyl) benzamide (CAS No. 1171746 61 4) represents a significant advancement in the field of medicinal chemistry. Its potential as an inhibitor of key kinases involved in cancer and inflammation makes it a promising candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.